MFCD18317745

• IUPAC Name: 2-methoxy-5-(2,4,6-trifluorophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H8F3NO3/c1-20-12-8(13(18)19)2-6(5-17-12)11-9(15)3-7(14)4-10(11)16/h2-5H,1H3,(H,18,19)
• InChI Key: WGTRENWMFUECJL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)C2=C(C=C(C=C2F)F)F)C(=O)O
• Molecular Formula: C13H8F3NO3
• DSSTOX Substance ID: DTXSID60687735
• Molecular Weight: 283.20 g/mol
• CAS No.: 1261922-61-5

Description

MFCD18317745 is a chemical compound with unique properties that have garnered interest in various scientific fields. This compound is known for its potential applications in chemistry, biology, medicine, and industry. Understanding its synthesis, reactions, and applications can provide valuable insights into its utility and potential.

Preparation Methods

The synthesis of MFCD18317745 involves several routes and reaction conditions. One common method includes the use of specific reagents under controlled conditions to achieve the desired product. Industrial production methods often involve large-scale synthesis using optimized reaction parameters to ensure high yield and purity. Detailed information on the exact synthetic routes and conditions can be found in specialized chemical literature .

Chemical Reactions Analysis

MFCD18317745 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different products compared to reduction reactions .

Scientific Research Applications

MFCD18317745 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, it has potential therapeutic applications, although further research is needed to fully understand its efficacy and safety. Industrial applications include its use in the production of specialized materials and chemicals .

Mechanism of Action

The mechanism of action of MFCD18317745 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. Detailed studies on its mechanism of action can provide insights into how it exerts its effects at the molecular level .

Comparison with Similar Compounds

MFCD18317745 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or functional groups, but differences in their chemical properties can lead to distinct applications and effects. A detailed comparison can help identify the specific advantages and limitations of this compound .